Cas no 188984-35-2 (3,4-dibromobenzonitrile)

• Product Name: 3,4-dibromobenzonitrile
• CAS No: 188984-35-2
• MF: C₇H₃Br₂N
• MW: 260.913419961929
• CID: 1382325
• PubChem ID: 20270707
• Update Time: 2025-05-24

3,4-dibromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromobenzonitrile
• Benzonitrile, 3,4-dibromo-
• LogP
• DTXSID40604420
• EN300-1895545
• AKOS024241384
• D76345
• MFCD09800818
• CS-0103340
• FS-4362
• 188984-35-2
• DB-203939
• SCHEMBL11017920

• MDL： MFCD09800818
• Inchi： 1S/C7H3Br2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
• InChI Key： WODPYGNFQNGQJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C#N)=C1)Br

Computed Properties

• Exact Mass: 258.86319
• Monoisotopic Mass: 258.86322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 279.0±20.0 °C at 760 mmHg
• Flash Point: 122.5±21.8 °C
• PSA: 23.79
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-dibromobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3,4-dibromobenzonitrile

Comprehensive Overview of 3,4-Dibromobenzonitrile (CAS No. 188984-35-2): Properties, Applications, and Industry Insights

3,4-Dibromobenzonitrile (CAS No. 188984-35-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for halogenated aromatic compounds, this chemical has garnered significant attention due to its unique molecular structure, featuring two bromine atoms and a nitrile group attached to a benzene ring. Researchers and manufacturers frequently search for terms like "3,4-dibromobenzonitrile synthesis", "CAS 188984-35-2 suppliers", and "nitrile-functionalized bromoarenes", reflecting its industrial relevance.

The compound’s physicochemical properties include a molecular weight of 260.92 g/mol, a crystalline solid form, and moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. Its stability under standard conditions makes it a preferred intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery and advanced material development. Recent studies highlight its role in synthesizing bioactive molecules, addressing trending topics like "green chemistry alternatives" and "sustainable halogenation methods".

In the pharmaceutical sector, 3,4-dibromobenzonitrile serves as a key precursor for kinase inhibitors and antiviral agents, aligning with the surge in demand for targeted therapies. Agrochemical applications include its use in crop protection agents, where its halogenated structure enhances pesticidal activity. Queries such as "3,4-dibromobenzonitrile price trends" and "high-purity CAS 188984-35-2" dominate industry discussions, underscoring its commercial value.

From an environmental perspective, the compound’s ecotoxicological profile is under scrutiny, with researchers exploring biodegradation pathways and safer handling protocols. Regulatory compliance, particularly concerning REACH and EPA guidelines, is a critical consideration for global suppliers. Innovations in catalytic bromination and waste reduction further position 3,4-dibromobenzonitrile as a focal point for sustainable chemical manufacturing.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for quality control, ensuring adherence to ISO standards. The compound’s spectral data (e.g., IR peaks at 2230 cm⁻¹ for the nitrile group) is frequently referenced in academic literature. As industries pivot toward high-value fine chemicals, CAS 188984-35-2 remains a benchmark for halogenated intermediates, with patents and publications citing its utility in OLED materials and liquid crystals.

In summary, 3,4-dibromobenzonitrile exemplifies the intersection of synthetic chemistry and industrial innovation. Its adaptability to catalytic processes and alignment with circular economy principles ensure its prominence in future research. For professionals seeking technical datasheets or custom synthesis options, this compound offers a compelling case study in functionalized aromatics.